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Compound Name: 4-Amino-3-methoxybenzaldehyde

Cat. No.: B1612064 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Amino-3-methoxybenzaldehyde, a substituted aromatic aldehyde, serves as a versatile

building block in organic synthesis, particularly for the development of novel therapeutic

agents. Its unique structure, featuring an amino group, a methoxy group, and an aldehyde

functionality on a benzene ring, provides multiple reactive sites for chemical modification. This

allows for the creation of a diverse library of derivatives, most notably Schiff bases, which have

demonstrated a wide spectrum of biological activities. This technical guide explores the

synthesis, key research applications, and experimental protocols related to 4-Amino-3-
methoxybenzaldehyde and its derivatives, offering insights for researchers in medicinal

chemistry and drug discovery.

Synthesis of 4-Amino-3-methoxybenzaldehyde
Derivatives
The primary route for derivatization of 4-Amino-3-methoxybenzaldehyde involves the

condensation reaction of its aldehyde group with primary amines to form Schiff bases (imines).

This reaction is typically straightforward and can be achieved under mild conditions.

General Experimental Protocol: Synthesis of Schiff
Bases
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A common method for the synthesis of Schiff base derivatives from 4-Amino-3-
methoxybenzaldehyde involves the following steps:

Dissolution: Equimolar amounts of 4-Amino-3-methoxybenzaldehyde and the desired

primary amine are dissolved in a suitable solvent, such as ethanol or methanol.

Catalysis: A catalytic amount of a weak acid, like glacial acetic acid, is often added to

facilitate the reaction.

Reflux: The reaction mixture is refluxed for a period ranging from a few hours to overnight,

with the progress of the reaction monitored by thin-layer chromatography (TLC).

Isolation and Purification: Upon completion, the reaction mixture is cooled, and the resulting

solid product is typically collected by filtration. The crude product is then purified by

recrystallization from an appropriate solvent to yield the pure Schiff base derivative.

The workflow for a typical Schiff base synthesis is illustrated below.
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[https://www.benchchem.com/product/b1612064#potential-research-applications-of-4-amino-
3-methoxybenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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